Cas no 1804832-83-4 (3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804832-83-4
• MF: C₈H₄ClF₆NO₂
• MW: 295.566282272339
• CID: 4832563
• Update Time: 2025-05-21

3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6NO2/c9-1-3-5(18-8(13,14)15)4(7(10,11)12)2-16-6(3)17/h2H,1H2,(H,16,17)
• InChI Key： JXDILSGRPGPGSY-UHFFFAOYSA-N
• SMILES： ClCC1C(NC=C(C(F)(F)F)C=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3

Additional information on 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is a highly specialized organic compound with the CAS number 1804832-83-4. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The structure of this compound is characterized by the presence of a chloromethyl group (-CH2Cl), a hydroxyl group (-OH), a trifluoromethoxy group (-OCF3), and a trifluoromethyl group (-CF3) attached to the pyridine ring at specific positions. These substituents contribute to the unique chemical properties and reactivity of the compound.

The synthesis of 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes nucleophilic substitution, oxidation, or other transformations to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such complex molecules.

One of the key areas of research involving this compound is its application in pharmaceuticals. The presence of multiple fluorinated groups, such as -OCF3 and -CF3, imparts high lipophilicity and stability to the molecule, making it an attractive candidate for drug development. Studies have shown that this compound exhibits potential anti-inflammatory and anti-cancer activities. For instance, in vitro experiments have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions like arthritis or chronic inflammation.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also been explored for its role in agrochemicals. Its unique chemical structure allows it to act as a herbicide or fungicide, targeting specific enzymes or pathways in plants or pathogens. Recent research has focused on optimizing its bioavailability and reducing potential environmental impacts through modifications in its substituents.

The electronic properties of this compound make it an interesting candidate for materials science applications as well. The pyridine ring, combined with electron-withdrawing groups like -OCF3 and -CF3, creates a highly conjugated system with potential applications in optoelectronics or as a precursor for advanced materials such as conductive polymers or metal-organic frameworks (MOFs). Current studies are investigating its suitability for use in organic light-emitting diodes (OLEDs) and solar cells.

From an environmental standpoint, understanding the fate and behavior of 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in natural systems is crucial. Research has shown that this compound undergoes biodegradation under certain conditions, but its persistence in aquatic environments remains a concern. Efforts are being made to develop safer alternatives or improve waste management practices to minimize its ecological impact.

In conclusion, 3-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is a versatile compound with promising applications across multiple fields. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry and technology.